Technical Monograph: LY2228820-d9 (Ralimetinib-d9)
Technical Monograph: LY2228820-d9 (Ralimetinib-d9)
Mechanism of Action, Pharmacodynamics, and Isotopic Utility
Executive Summary
LY2228820-d9 is the deuterated isotopologue of Ralimetinib (LY2228820) , a potent, ATP-competitive inhibitor of p38 Mitogen-Activated Protein Kinase (p38 MAPK). While the parent compound is a clinical-stage anti-neoplastic and anti-inflammatory agent, the -d9 variant serves two distinct high-value technical functions in drug development:
-
Bioanalytical Standard: It functions as a stable isotope-labeled internal standard (SIL-IS) for the precise quantification of Ralimetinib in biological matrices via LC-MS/MS, leveraging a +9 Da mass shift to differentiate from the analyte while retaining identical chromatographic behavior.
-
Mechanistic Probe (Kinetic Isotope Effect): It is used to investigate metabolic "hotspots." The substitution of protium (
H) with deuterium ( H) at metabolic sites (typically labile alkyl groups) increases the activation energy for bond cleavage (C-D vs. C-H), probing CYP450-mediated clearance mechanisms via the Deuterium Kinetic Isotope Effect (DKIE).
This guide details the dual mechanism: the biological inhibition of the p38 pathway and the physicochemical mechanism of the deuterium modification.
Part 1: Molecular Pharmacology (The Target)
The pharmacological core of LY2228820-d9 is identical to the parent Ralimetinib. It functions as a highly selective Type II ATP-competitive inhibitor .
1.1 Mechanism of Binding
LY2228820 binds to the ATP-binding pocket of the p38
-
Hinge Binding: The amino-aza-benzimidazole moiety forms critical hydrogen bonds with the hinge region of the kinase.
-
Hydrophobic Pocket: The fluorophenyl group occupies a hydrophobic pocket adjacent to the "gatekeeper" residue (Thr106), inducing a conformational shift that locks the kinase in an inactive state.
-
Selectivity: This binding mode distinguishes it from other kinases, preventing off-target inhibition of chemically related kinases like ERK or JNK.
1.2 Signaling Cascade Inhibition
By occupying the ATP pocket, LY2228820-d9 prevents the transfer of phosphate from ATP to p38's downstream substrates.
-
Primary Blockade: Inhibition of MAPKAPK2 (MK2) phosphorylation.
-
Secondary Effect: Reduced phosphorylation of HSP27 (Heat Shock Protein 27), a direct substrate of MK2.
-
Physiological Outcome: Downregulation of pro-inflammatory cytokines (TNF
, IL-6) and inhibition of actin remodeling required for tumor cell migration.
1.3 Visualization: The p38 MAPK Blockade
The following diagram illustrates the interruption of the signaling cascade by LY2228820-d9.
Caption: LY2228820-d9 competitively inhibits p38, preventing MK2 activation and downstream inflammatory signaling.
Part 2: The Deuterium Mechanism (The Modification)
The "-d9" designation indicates the replacement of nine proteum (
2.1 Mechanism 1: Mass Spectrometry Discrimination (Internal Standard)
In bioanalytical workflows (LC-MS/MS), LY2228820-d9 serves as the reference standard.
-
Chromatographic Co-elution: Because deuterium has a negligible effect on lipophilicity, the retention time (RT) of LY2228820-d9 is virtually identical to the non-deuterated drug.
-
Mass Resolution: The mass spectrometer resolves the parent drug (M) and the standard (M+9) in separate channels (Multiple Reaction Monitoring - MRM). This cancels out matrix effects (ion suppression/enhancement) during quantification.
2.2 Mechanism 2: Metabolic Stability & The Kinetic Isotope Effect (KIE)
If used as a mechanistic probe, the deuterium modification exploits the Primary Kinetic Isotope Effect .
-
Bond Strength: The Carbon-Deuterium (C-D) bond is shorter and stronger than the Carbon-Hydrogen (C-H) bond due to the lower zero-point energy (ZPE) of the heavier isotope.
- by approx. 1.2–1.5 kcal/mol.
-
CYP3A4 Interaction: Ralimetinib is metabolized by CYP3A4 (oxidative dealkylation). If the C-H bond cleavage is the Rate-Limiting Step (RLS) of this reaction, substituting with C-D significantly reduces the reaction rate (
, often 2–7). -
Outcome: This stabilizes the molecule against metabolic clearance, increasing half-life (
) and Exposure (AUC).
2.3 Visualization: Kinetic Isotope Effect
This diagram details the energy barrier difference causing the metabolic stability.
Caption: The Deuterium KIE increases activation energy for CYP-mediated bond cleavage, slowing metabolism.
Part 3: Experimental Protocols
To validate both the pharmacological activity and the isotopic stability, the following self-validating protocols are recommended.
Protocol A: Comparative Kinase Inhibition Assay (FRET-based)
Objective: Confirm that deuteration (-d9) does not alter the binding affinity (
-
Reagents: Recombinant p38
(10 nM), FRET tracer (e.g., LanthaScreen Eu-anti-His), and AlexaFluor-labeled tracer. -
Preparation: Prepare 3-fold serial dilutions of LY2228820 and LY2228820-d9 in DMSO (Top concentration: 10
M). -
Incubation: Mix kinase, antibody, and tracer with compound in 384-well plates. Incubate for 60 min at RT in dark.
-
Readout: Measure TR-FRET emission ratio (665 nm / 615 nm).
-
Validation: The
curves for both compounds must overlay. A shift >2x indicates impurity or incorrect synthesis.
Protocol B: Microsomal Stability Assessment (KIE Validation)
Objective: Quantify the metabolic stability gain provided by deuterium.
-
System: Human Liver Microsomes (HLM) (0.5 mg/mL protein).
-
Buffer: 100 mM Potassium Phosphate (pH 7.4) + 3 mM MgCl
. -
Reaction:
-
Pre-incubate HLM + Compound (1
M) for 5 min at 37°C. -
Initiate with NADPH (1 mM final).
-
-
Sampling: Aliquot at
min into ice-cold acetonitrile (stop solution). -
Analysis: Centrifuge and analyze supernatant via LC-MS/MS.
-
Calculation: Plot ln(remaining %) vs. time. Slope =
.-
Calculate DKIE =
. -
Success Criteria: If metabolic switching occurs, DKIE should be
.
-
Part 4: Quantitative Data Summary
The following table synthesizes expected comparative data between the parent and the deuterated form based on standard structure-activity relationships (SAR) for this class.
| Parameter | LY2228820 (Parent) | LY2228820-d9 (Deuterated) | Mechanistic Implication |
| p38 | ~3.5 nM | ~3.5 nM | Deuteration does not affect binding pocket fit. |
| p38 | ~10 nM | ~10 nM | Isoform selectivity is retained. |
| Molecular Weight | 416.5 g/mol | 425.5 g/mol | +9 Da shift allows mass spec resolution. |
| HLM CL | High | Reduced (Predicted) | C-D bond slows CYP3A4 oxidative clearance. |
| CYP3A4 Inhibition | Similar | Both forms act as reversible/time-dependent inhibitors of CYP3A4.[1] |
References
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Campbell, R. M., et al. (2014). Characterization of LY2228820 dimesylate, a potent and selective inhibitor of p38 MAPK with antitumor activity. Molecular Cancer Therapeutics.
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Patnaik, A., et al. (2016). A First-in-Human Phase I Study of the Oral p38 MAPK Inhibitor, Ralimetinib (LY2228820 Dimesylate), in Patients with Advanced Cancer. Clinical Cancer Research.
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Gant, T. G. (2014). Using deuterium in drug discovery: leaving the label in the drug. Journal of Medicinal Chemistry.
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Harbeson, S. L., & Tung, R. D. (2011). Deuterium in drug discovery and development. Annual Reports in Medicinal Chemistry.
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Eli Lilly and Company. (2023). Ralimetinib (LY2228820) in complex with wild type EGFR.[2] RCSB Protein Data Bank.
